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Compound of Interest

Compound Name: Zadavotide guraxetan

CAS No.: 2192281-54-0

Cat. No.: B15607712

Get Quote

An In-depth Technical Guide on the Core Chemical Structure of Zadavotide Guraxetan

Introduction
Zadavotide guraxetan is the targeting and chelating component of the radiopharmaceutical

Lutetium (177Lu) zadavotide guraxetan, also known as [177Lu]Lu-PSMA-I&T.[1] This

compound is a cornerstone of a targeted cancer therapy approach known as radioligand

therapy.[2] It is primarily under investigation for treating advanced prostate cancer, including

metastatic castration-resistant prostate cancer (mCRPC).[1][3] The fundamental principle of

this therapy involves a targeting molecule that selectively binds to cancer cells, coupled with a

radioactive isotope that delivers a cytotoxic dose of radiation directly to the tumor site.[2] In this

conjugate, zadavotide guraxetan acts as the vehicle, targeting the Prostate-Specific

Membrane Antigen (PSMA), a protein significantly overexpressed on the surface of most

prostate cancer cells.[1][4]

Core Chemical Structure
The chemical architecture of zadavotide guraxetan is complex, designed for specific biological

targeting and stable chelation of a radioisotope. It is a conjugate molecule comprising three

essential functional domains: a PSMA-binding ligand, a linker molecule, and a chelator. When
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complexed with Lutetium-177, it forms the active radiopharmaceutical agent, Lutetium (177Lu)

zadavotide guraxetan.[4]

Structural Components
PSMA-Targeting Ligand: This portion of the molecule is responsible for its specificity. It is

designed to bind with high affinity to the extracellular domain of the Prostate-Specific

Membrane Antigen (PSMA), ensuring that the radiopharmaceutical accumulates at the site of

the tumor.[4]

Linker: A chemical linker connects the PSMA-binding moiety to the chelator. Its design is

critical for maintaining the biological activity of the targeting ligand and the stability of the

chelated radioisotope.

Chelator (Guraxetan): This component is a derivative of DOTA (1,4,7,10-

tetraazacyclododecane-1,4,7,10-tetraacetic acid). It forms a highly stable cage-like complex

with the Lutetium-177 radioisotope, preventing its release into systemic circulation where it

could cause off-target toxicity.
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Caption: Logical relationship of the core components of Lutetium (177Lu) zadavotide
guraxetan.

Detailed Chemical Information
The systematic chemical name and molecular formula underscore the compound's complexity.

PubChem provides a comprehensive set of identifiers for both the parent molecule and its

Lutetium-177 conjugate.[4][5]
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Property[4][6][7] Value

IUPAC Name

(2S)-2-[[(1S)-1-carboxy-5-[[8-[[(5R)-5-carboxy-5-

[[(2R)-2-[[(2R)-2-[[(4R)-4-carboxy-4-[4,7,10-

tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-

1-yl]butanoyl]amino]-3-(4-hydroxy-3-

iodophenyl)propanoyl]amino]-3-

phenylpropanoyl]amino]pentyl]amino]-8-

oxooctanoyl]amino]pentyl]carbamoylamino]pent

anedioic acid

Molecular Formula (Zadavotide guraxetan) C63H92IN11O23

Molecular Formula (Lutetium Lu-177 Zadavotide

Guraxetan)
C63H89ILuN11O23

Molecular Weight (Lutetium-177 Conjugate) 1672.3 g/mol

Monoisotopic Mass (Parent Compound) 1497.5413 Da

SMILES (Parent Compound)

C1CN(CCN(CCN(CCN1CC(=O)O)CC(=O)O)--

INVALID-LINK--O)I)C(=O)N--INVALID-LINK--

C(=O)N--INVALID-LINK--

CCCCCCC(=O)NCCCC--INVALID-LINK--

O)NC(=O)N--INVALID-LINK--

O)C(=O)O)C(=O)O">C@HC(=O)O)CC(=O)O

Mechanism of Action
The therapeutic effect of Lutetium (177Lu) zadavotide guraxetan is based on a targeted

delivery of radiation.[1]

Target Binding: Following intravenous administration, the compound circulates in the

bloodstream.[1] The PSMA-targeting moiety of the molecule recognizes and binds to PSMA,

which is highly expressed on prostate cancer cells.[4]

Radiation Delivery: Once bound to the cancer cell, the Lutetium-177 radioisotope undergoes

beta decay. This decay releases beta particles (high-energy electrons) that travel a short

distance (a few millimeters) in tissue.[4]
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Cytotoxicity: The emitted beta particles deposit their energy in the immediate vicinity of the

cancer cell, causing DNA double-strand breaks and inducing apoptosis (programmed cell

death).[4] This localized delivery of radiation aims to maximize damage to tumor cells while

minimizing exposure to surrounding healthy tissues.[1]

PSMA-Expressing Tumor Cell

[177Lu]Lu-PSMA-I&T
(Intravenous Infusion) PSMA ReceptorBinds to Target Nuclear DNA[177Lu] emits β⁻ particles Cell Death

(Apoptosis)
Causes Double-Strand Breaks

Click to download full resolution via product page

Caption: Mechanism of action for Lutetium (177Lu) zadavotide guraxetan at the cellular level.

Quantitative Data Summary
Preclinical and clinical studies provide quantitative data on the behavior and efficacy of this

class of radiopharmaceuticals.

Preclinical Biodistribution
Biodistribution studies in animal models are crucial for determining the uptake and retention of

the radiopharmaceutical in tumors versus healthy organs. The data below compares a novel

agent to [177Lu]Lu-PSMA-I&T, highlighting the high tumor uptake characteristic of this

therapeutic approach.
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Radiopharmac
eutical

Tissue
Uptake
(Relative)

Time Point Reference

177Lu-rhPSMA-

10.1

Tumor (22Rv1

xenograft)

2.3-fold higher

than 177Lu-

PSMA-I&T

15 h [8]

177Lu-rhPSMA-

10.1
Kidney

6.4-fold lower

than 177Lu-

PSMA-I&T

15 h [8]

Preclinical Efficacy in Mouse Models
Therapeutic efficacy studies demonstrate the anti-tumor effect of treatment. Combination

therapies have shown significant improvements in tumor control and survival compared to

monotherapies.

Treatment Group Metric Improvement Reference

EBRT + PSMA-RLT Tumor Doubling Time
1.7-fold longer (vs.

RLT alone)
[9]

EBRT + PSMA-RLT Tumor Doubling Time
2.7-fold longer (vs.

EBRT alone)
[9]

EBRT + PSMA-RLT Median Survival
24% longer (vs. RLT

alone)
[9]

EBRT + PSMA-RLT Median Survival
60% longer (vs. EBRT

alone)
[9]

(EBRT = External

Beam Radiotherapy;

RLT = Radioligand

Therapy)

Key Experimental Protocols
Radiolabeling Protocol
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The synthesis of the active radiopharmaceutical involves chelating Lutetium-177 with the

zadavotide guraxetan precursor. A representative protocol for a similar PSMA ligand is as

follows:

Preparation: A solution of the precursor ligand is prepared (e.g., 1.0 nmol in 10 µL of

dimethylsulfoxide).[10]

Reaction: The precursor is added to a solution containing 20–50 MBq of [177Lu]LuCl3.[10]

Incubation: The reaction mixture is heated to facilitate the chelation process.

Quality Control: After incubation, the final product is analyzed using techniques like HPLC to

determine radiochemical purity and ensure that the Lutetium-177 is stably incorporated into

the chelator.

In Vivo Biodistribution Workflow
This protocol is used to determine how the radiopharmaceutical is distributed throughout the

body in an animal model.

Animal Model: Tumor-bearing mice (e.g., with LNCaP or 22Rv1 human prostate cancer

xenografts) are used.[8][9]

Administration: A known quantity of the radiopharmaceutical (e.g., 1 MBq) is injected

intravenously into each animal.[8]

Time Points: Groups of animals are euthanized at various time points post-injection (e.g., 1,

4, 24, 48, 168 hours).[8]

Tissue Harvesting: Key organs (kidneys, liver, spleen, etc.) and the tumor are harvested,

weighed, and placed in counting tubes.[8]

Radioactivity Measurement: The radioactivity in each sample is measured using a gamma

counter.

Data Analysis: The results are typically expressed as a percentage of the injected dose per

gram of tissue (%ID/g), allowing for comparison of uptake across different tissues and time

points.
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Caption: Standard experimental workflow for an in vivo biodistribution study.
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Clinical Administration and Monitoring Protocol
In human clinical trials, the administration and monitoring follow a strict protocol to ensure

patient safety and to gather efficacy data.

Patient Screening: Eligibility is confirmed through a review of medical history, blood tests (for

white blood cells, platelets, hemoglobin, and kidney function), and imaging (e.g., PSMA

PET/CT scan) to confirm PSMA-positive disease.[2][11]

Administration: The drug is administered as an intravenous infusion.[1] Dosing and the

number of cycles can vary depending on the trial protocol, but cycles often last 6-8 weeks.[1]

Monitoring: Patients are continuously monitored for safety and side effects. This includes

regular blood tests to check for myelosuppression and questionnaires to assess quality of

life.[1][11]

Efficacy Assessment: Treatment response is evaluated by monitoring PSA (prostate-specific

antigen) levels in the blood and through follow-up imaging scans to assess tumor size.[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clinicaltrials.eu [clinicaltrials.eu]

2. clinicaltrials.eu [clinicaltrials.eu]

3. Lutetium (177Lu) zadavotide guraxetan by Eli Lilly and Co for Metastatic Castration-
Resistant Prostate Cancer (mCRPC): Likelihood of Approval [pharmaceutical-
technology.com]

4. Lutetium Lu-177 Zadavotide Guraxetan | C63H89ILuN11O23 | CID 156596527 -
PubChem [pubchem.ncbi.nlm.nih.gov]

5. Zadavotide guraxetan | C63H92IN11O23 | CID 156596528 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://clinicaltrials.eu/trial/study-on-lutetium-177lu-zadavotide-guraxetan-for-prostate-cancer-patients-with-biochemical-recurrence-after-initial-curative-treatment/
https://clinicaltrials.eu/trial/study-on-the-safety-of-lutetium-177lu-zadavotide-guraxetan-and-radium-ra-223-dichloride-for-patients-with-bone-metastatic-prostate-cancer/
https://clinicaltrials.eu/drug/lutetium-177lu-zadavotide-guraxetan/
https://clinicaltrials.eu/drug/lutetium-177lu-zadavotide-guraxetan/
https://clinicaltrials.eu/drug/lutetium-177lu-zadavotide-guraxetan/
https://clinicaltrials.eu/trial/study-on-the-safety-of-lutetium-177lu-zadavotide-guraxetan-and-radium-ra-223-dichloride-for-patients-with-bone-metastatic-prostate-cancer/
https://clinicaltrials.eu/trial/study-on-lutetium-177lu-zadavotide-guraxetan-for-prostate-cancer-patients-with-biochemical-recurrence-after-initial-curative-treatment/
https://clinicaltrials.eu/trial/study-on-the-safety-of-lutetium-177lu-zadavotide-guraxetan-and-radium-ra-223-dichloride-for-patients-with-bone-metastatic-prostate-cancer/
https://www.benchchem.com/product/b15607712?utm_src=pdf-custom-synthesis#bc-rfq
https://clinicaltrials.eu/drug/lutetium-177lu-zadavotide-guraxetan/
https://clinicaltrials.eu/trial/study-on-lutetium-177lu-zadavotide-guraxetan-for-prostate-cancer-patients-with-biochemical-recurrence-after-initial-curative-treatment/
https://www.pharmaceutical-technology.com/data-insights/lutetium-177lu-zadavotide-guraxetan-eli-lilly-and-co-metastatic-castration-resistant-prostate-cancer-mcrpc-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/lutetium-177lu-zadavotide-guraxetan-eli-lilly-and-co-metastatic-castration-resistant-prostate-cancer-mcrpc-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/lutetium-177lu-zadavotide-guraxetan-eli-lilly-and-co-metastatic-castration-resistant-prostate-cancer-mcrpc-likelihood-of-approval/
https://pubchem.ncbi.nlm.nih.gov/compound/Lutetium-Lu-177-Zadavotide-Guraxetan
https://pubchem.ncbi.nlm.nih.gov/compound/Lutetium-Lu-177-Zadavotide-Guraxetan
https://pubchem.ncbi.nlm.nih.gov/compound/Zadavotide-guraxetan
https://pubchem.ncbi.nlm.nih.gov/compound/Zadavotide-guraxetan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. PubChemLite - Zadavotide guraxetan (C63H92IN11O23) [pubchemlite.lcsb.uni.lu]

7. GSRS [precision.fda.gov]

8. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse
[synapse.patsnap.com]

9. Lutetium (177Lu) zadavotide guraxetan - Drug Targets, Indications, Patents - Synapse
[synapse.patsnap.com]

10. researchgate.net [researchgate.net]

11. clinicaltrials.eu [clinicaltrials.eu]

To cite this document: BenchChem. [Chemical structure of Zadavotide guraxetan].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607712/docs#chemical-structure-of-zadavotide-
guraxetan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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